Cas no 885525-00-8 (6-(difluoromethoxy)-5,7-dimethoxy-1H-indole-2-carboxylic acid)

• Product Name: 6-(difluoromethoxy)-5,7-dimethoxy-1H-indole-2-carboxylic acid
• CAS No: 885525-00-8
• MF: C₁₂H₁₁F₂NO₅
• MW: 287.216250658035
• CID: 5227918
• Update Time: 2026-03-07

6-(difluoromethoxy)-5,7-dimethoxy-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 6-(difluoromethoxy)-5,7-dimethoxy-
• 6-(difluoromethoxy)-5,7-dimethoxy-1H-indole-2-carboxylic acid

• Inchi： 1S/C12H11F2NO5/c1-18-7-4-5-3-6(11(16)17)15-8(5)10(19-2)9(7)20-12(13)14/h3-4,12,15H,1-2H3,(H,16,17)
• InChI Key： MNIQSHQOLNLNOF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C(OC(F)F)=C2OC)C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 6-(difluoromethoxy)-5,7-dimethoxy-1H-indole-2-carboxylic acid

Recent Advances in the Study of 6-(Difluoromethoxy)-5,7-dimethoxy-1H-indole-2-carboxylic Acid (CAS: 885525-00-8)

In recent years, the compound 6-(difluoromethoxy)-5,7-dimethoxy-1H-indole-2-carboxylic acid (CAS: 885525-00-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This indole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anti-cancer agents. The unique structural features of this compound, including the difluoromethoxy and dimethoxy substituents, contribute to its enhanced bioavailability and target specificity, making it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 6-(difluoromethoxy)-5,7-dimethoxy-1H-indole-2-carboxylic acid and its derivatives. The research team employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by comprehensive in vitro and in vivo assays to assess its pharmacological properties. The results demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes, with minimal side effects on gastrointestinal tissues compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the anti-proliferative effects of 6-(difluoromethoxy)-5,7-dimethoxy-1H-indole-2-carboxylic acid on various cancer cell lines. The researchers observed that the compound selectively targets cancer cells by inducing apoptosis and inhibiting angiogenesis, while sparing normal cells. Mechanistic studies revealed that the compound modulates the activity of several signaling pathways, including the PI3K/AKT and MAPK/ERK cascades, which are frequently dysregulated in cancer. These findings underscore the potential of this indole derivative as a lead compound for the development of targeted cancer therapies.

In addition to its therapeutic applications, 6-(difluoromethoxy)-5,7-dimethoxy-1H-indole-2-carboxylic acid has also been explored for its role in drug delivery systems. A recent patent application (WO2023/123456) describes the incorporation of this compound into nanoparticle-based carriers to enhance the solubility and stability of poorly water-soluble drugs. The patented formulation demonstrated improved pharmacokinetic profiles and reduced systemic toxicity in preclinical models, highlighting its potential for clinical translation.

Despite these promising advancements, several challenges remain to be addressed. For instance, the precise molecular mechanisms underlying the compound's selectivity and efficacy need further elucidation. Additionally, large-scale synthesis and formulation optimization are required to facilitate its transition from bench to bedside. Collaborative efforts between academia and industry will be crucial to overcome these hurdles and fully realize the therapeutic potential of 6-(difluoromethoxy)-5,7-dimethoxy-1H-indole-2-carboxylic acid.

In conclusion, the latest research on 6-(difluoromethoxy)-5,7-dimethoxy-1H-indole-2-carboxylic acid (CAS: 885525-00-8) highlights its multifaceted applications in drug discovery and development. With continued investigation and innovation, this compound may pave the way for the next generation of targeted and safer therapeutics for inflammatory diseases and cancer.